Cas no 2248212-94-2 ((2R)-2-(2,2-Difluorocyclopentyl)propanoic acid)

• Product Name: (2R)-2-(2,2-Difluorocyclopentyl)propanoic acid
• CAS No: 2248212-94-2
• MF: C₈H₁₂F₂O₂
• MW: 178.176489830017
• CID: 5870820
• PubChem ID: 137937860
• Update Time: 2023-12-14

(2R)-2-(2,2-Difluorocyclopentyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2248212-94-2
• (2R)-2-(2,2-Difluorocyclopentyl)propanoic acid
• EN300-6505632

• Inchi： 1S/C8H12F2O2/c1-5(7(11)12)6-3-2-4-8(6,9)10/h5-6H,2-4H2,1H3,(H,11,12)/t5-,6?/m1/s1
• InChI Key： XNIIRHXDRIWUJZ-LWOQYNTDSA-N
• SMILES： FC1(CCCC1[C@H](C(=O)O)C)F

Computed Properties

• Exact Mass: 178.08053595g/mol
• Monoisotopic Mass: 178.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų